1-[(3,4-Dimethylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(3,4-dimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C12H18N2O2S/c1-10-3-4-12(9-11(10)2)17(15,16)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-2H3
• InChI Key: KVWMTCHRBNHJNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCNCC2)C
• Molecular Formula: C12H18N2O2S
• DSSTOX Substance ID: DTXSID40368378
• Molecular Weight: 254.35 g/mol
• CAS RN: 524711-31-7

Description

1-[(3,4-Dimethylphenyl)sulfonyl]piperazine (1-[(3,4-DMP)SP] is an organic compound that belongs to the class of sulfonylpiperazines. It is a white, crystalline solid that is soluble in water, ethanol, and methanol. 1-[(3,4-DMP)SP] has a wide range of applications in organic synthesis and scientific research.

Scientific Research Applications

Antimicrobial, Antifungal, and Anthelmintic Applications

Research indicates that certain derivatives of 1-[(3,4-Dimethylphenyl)sulfonyl]piperazine possess significant biological activities, including antibacterial, antifungal, and anthelmintic effects. A study highlighted the synthesis and biological screening of sulfonamides and alkylated piperazine derivatives, demonstrating their potential in fighting bacterial, fungal infections, and parasitic worms. Moreover, these compounds showed promise in latent fingerprint analysis, suggesting applications in forensic science (Khan et al., 2019).

Anticancer Properties

Derivatives of 1-[(3,4-Dimethylphenyl)sulfonyl]piperazine have been evaluated for their anticancer activity, with certain compounds showing effectiveness against a broad range of cancer cell lines. This includes efficacy in vitro against lung, kidney, CNS, ovarian, prostate, breast cancer, epithelial cancer, leukemia, and melanoma cell lines, demonstrating the compound's potential as a versatile anticancer agent (Turov, 2020).

Development of Adenosine A2B Receptor Antagonists

In the realm of pharmacological research, novel series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines have been developed, characterized as adenosine A2B receptor antagonists. These compounds exhibit subnanomolar affinity and high selectivity, marking their significance in medical research and potential therapeutic applications (Borrmann et al., 2009).

Potential Antidepressant Applications

Research into 1-[2-(2,4-Dimethylphenyl-sulfanyl)-phenyl]-piperazine (Lu AA21004) has unveiled its multifaceted role as a receptor antagonist and agonist across various serotonin receptors, alongside serotonin transporter inhibition. These properties underscore its potential as a novel multimodal compound for treating major depressive disorder, offering a new avenue for antidepressant therapy (Mørk et al., 2012).

Synthesis and Evaluation for Anti-Cancer and Antimicrobial Activities

Further studies have focused on the synthesis and evaluation of derivatives for their antiproliferative activity against human cancer cell lines and their antimicrobial effects. These endeavors aim at identifying compounds with potential chemotherapeutic and antimicrobial properties, contributing to the development of new treatments for cancer and infectious diseases (Kumar et al., 2007).